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Compound of Interest

Compound Name: Sodium 2-oxopropanoate-13C

Cat. No.: B039579

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides a comprehensive, step-by-step procedure for the safe
disposal of Sodium 2-oxopropanoate-13C, ensuring compliance with safety regulations and
the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to handle Sodium 2-
oxopropanoate-13C with the appropriate personal protective equipment (PPE). According to
safety data sheets, this compound may cause an allergic skin reaction and serious eye
irritation.[1][2][3]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles with side-shields, and a lab coat. In case of dust, use a suitable respirator.[1]

» Ventilation: Ensure that the handling and collection of waste occur in a well-ventilated area.

o Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2] Wash hands
thoroughly after handling.[1][2] Contaminated work clothing should not be allowed out of the
workplace.[1][2]

Spill and Emergency Procedures
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In the event of a spill, prevent further leakage or spillage if it is safe to do so. Keep the product
away from drains and water courses. For containment, absorb solutions with a finely-powdered
liquid-binding material such as diatomite or universal binders. Decontaminate surfaces and
equipment by scrubbing with alcohol. Dispose of contaminated material according to the
procedures outlined below.[1]

Physicochemical and Hazard Information

The following table summarizes key quantitative data for Sodium 2-oxopropanoate-13C.

Property Value Reference

MedChemExpress Safety Data

Chemical Formula C213CHsNaOs
Sheet[1]
] MedChemExpress Safety Data
Molecular Weight 111.04 g/mol
Sheet[1]
MedChemExpress Safety Data
CAS Number 124052-04-6
Sheet[1]
Appearance Solid InvivoChem
Melting Point >300°C InvivoChem

H317: May cause an allergic
MedChemExpress Safety Data

Sheet[1]

GHS Hazard Statements skin reaction.H319: Causes

serious eye irritation.

Step-by-Step Disposal Protocol

The disposal of Sodium 2-oxopropanoate-13C must be conducted in accordance with local,
state, and federal regulations. The following is a general procedural guide.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Identify the waste as Sodium 2-oxopropanoate-13C. Note any
contamination with other chemicals, which may alter the disposal procedure.
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e Segregate Waste Streams: Do not mix Sodium 2-oxopropanoate-13C waste with other
incompatible waste streams. It should be collected in a designated container.

Step 2: Containerization

o Select an Appropriate Container: Use a clearly labeled, leak-proof container that is
compatible with the chemical. The original container is often a suitable choice.

o Labeling: The container must be clearly labeled with the full chemical name, "Sodium 2-
oxopropanoate-13C," and any associated hazard symbols.

Step 3: Storage

e Secure Storage: Store the waste container in a designated, well-ventilated waste
accumulation area, away from incompatible materials.

o Container Integrity: Keep the container tightly closed and inspect it regularly for any leaks or
damage.

Step 4: Arrange for Disposal

o Contact Environmental Health and Safety (EHS): Contact your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange
for pickup and proper disposal.

o Documentation: Complete any required waste disposal forms or manifests as instructed by
your EHS office.

Step 5: Decontamination

o Decontaminate Equipment: Thoroughly decontaminate any equipment and surfaces that
have come into contact with Sodium 2-oxopropanoate-13C using an appropriate solvent,
such as alcohol.

» Dispose of Contaminated Materials: Any materials used for decontamination, such as wipes
or absorbents, should also be disposed of as chemical waste.
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Sodium 2-
oxopropanoate-13C.
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Start: Have Sodium
2-oxopropanoate-13C Waste

Y

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Do not mix with other chemicals)

3. Place in a Labeled,
Leak-Proof Container

4. Store in Designated
Waste Accumulation Area

5. Contact EHS for Pickup

6. Complete Waste
Disposal Forms

7. Await Professional
Disposal

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for Sodium 2-oxopropanoate-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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